molecular formula C11H8F2O2 B8375877 1-(3,4-Difluoro-phenyl)-3-oxa-bicyclo[3.1.0]hexan-2-one

1-(3,4-Difluoro-phenyl)-3-oxa-bicyclo[3.1.0]hexan-2-one

Cat. No. B8375877
M. Wt: 210.18 g/mol
InChI Key: QHXOIQXOEGUTNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3,4-Difluoro-phenyl)-3-oxa-bicyclo[3.1.0]hexan-2-one is a useful research compound. Its molecular formula is C11H8F2O2 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H8F2O2

Molecular Weight

210.18 g/mol

IUPAC Name

1-(3,4-difluorophenyl)-3-oxabicyclo[3.1.0]hexan-2-one

InChI

InChI=1S/C11H8F2O2/c12-8-2-1-6(3-9(8)13)11-4-7(11)5-15-10(11)14/h1-3,7H,4-5H2

InChI Key

QHXOIQXOEGUTNH-UHFFFAOYSA-N

Canonical SMILES

C1C2C1(C(=O)OC2)C3=CC(=C(C=C3)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diazo-(3,4-Difluoro-phenyl)acetic acid allyl ester (70 g) was dissolved in dichloromethane (1000 mL) and added slowly during 36 h via a syringe pump (alternatively it is added dropwise via an addition funnel; 30 mL pr. hour) to a refluxing solution of rhodium (II) octanoate dimer (1.17 g, 1.5 mmol) in dichloromethane (200 mL). After all diazo compound has been added, the mixture is refluxed for another 30 min, then was evaporated in vacuo and crystallised by addition of cyclohexane (200 mL). This gave 30 g crystalline. Further 15 g was isolated from the motherliq. by repeated evaporation and crystallisation giving in total 45 g 1-(3,4-Difluoro-phenyl)-3-oxa-bicyclo[3.1.0]hexan-2-one.
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One
[Compound]
Name
diazo
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three
Quantity
1.17 g
Type
catalyst
Reaction Step Four

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